Cas no 953180-43-3 (3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide)

• Product Name: 3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide
• CAS No: 953180-43-3
• MF: C₁₅H₁₇FN₂O₃S
• MW: 324.370486021042
• CID: 6088724
• PubChem ID: 16884353
• Update Time: 2025-06-08

3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide
• 3-(4-fluorophenoxy)-N-(pyridin-2-ylmethyl)propane-1-sulfonamide
• AKOS024488746
• 953180-43-3
• 3-(4-fluorophenoxy)-N-[(pyridin-2-yl)methyl]propane-1-sulfonamide
• F5012-0250

• Inchi： 1S/C15H17FN2O3S/c16-13-5-7-15(8-6-13)21-10-3-11-22(19,20)18-12-14-4-1-2-9-17-14/h1-2,4-9,18H,3,10-12H2
• InChI Key： XFAXQRAICHXXIY-UHFFFAOYSA-N
• SMILES： C(S(NCC1=NC=CC=C1)(=O)=O)CCOC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 324.09439174g/mol
• Monoisotopic Mass: 324.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide

Introduction to 3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide (CAS No. 953180-43-3)

3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide is a key compound in the field of pharmaceutical research, exhibiting significant potential in the development of novel therapeutic agents. This compound, identified by its CAS number 953180-43-3, has garnered attention due to its unique structural features and its implications in addressing various biological targets. The presence of a fluorophenoxyl group and a pyridin-2-ylmethyl moiety contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

The sulfonamide functional group within the molecular structure of this compound plays a crucial role in its pharmacological activity. Sulfonamides are well-known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorine atom in the aromatic ring enhances the metabolic stability and bioavailability of the compound, which is a critical factor in drug design. This modification often leads to improved binding affinity and efficacy against target enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target drug discovery. Compounds like 3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide exemplify this approach by simultaneously targeting multiple pathways or receptors. The pyridin-2-ylmethyl group not only contributes to the solubility and pharmacokinetic properties of the molecule but also interacts with various biological targets, including protein kinases and transcription factors. Such interactions are pivotal in modulating cellular processes and have been explored in the treatment of chronic diseases.

In the realm of oncology, there is growing interest in developing small-molecule inhibitors that can selectively target cancer cells without harming healthy tissues. The structural features of 3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide make it a promising candidate for such applications. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, the fluorophenoxyl group enhances the compound's ability to cross the blood-brain barrier, opening up possibilities for treating central nervous system disorders.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and sulfonation. The precise control over reaction conditions is essential to achieve high yields and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to optimize production efficiency. These methods not only improve scalability but also reduce waste generation, aligning with green chemistry principles.

Computational chemistry has played a pivotal role in understanding the molecular interactions of 3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide with biological targets. Molecular docking studies have revealed its binding affinity to various proteins, providing insights into its mechanism of action. These computational models have been validated through experimental data, reinforcing their reliability in drug design. Furthermore, machine learning algorithms have been utilized to predict potential side effects and optimize dosages.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Initial experiments have shown promising results in terms of toxicity profiles and therapeutic efficacy. Animal models have been particularly useful in assessing its potential as an anti-inflammatory agent, with reductions in markers such as cytokine levels and inflammatory cell infiltration observed following treatment. These findings warrant further investigation into its clinical applications.

Regulatory considerations are an integral part of bringing any new pharmaceutical entity to market. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards. Regulatory agencies require comprehensive data on safety, efficacy, and manufacturing processes before approving a drug for human use. The rigorous testing conducted on 3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide underscores its potential as a viable therapeutic option.

The future directions for research on this compound include exploring novel synthetic pathways, optimizing pharmacokinetic properties, and conducting large-scale clinical trials. Collaborations between academic institutions and pharmaceutical companies are essential to accelerate these efforts. The integration of interdisciplinary approaches—combining expertise from chemistry, biology, pharmacology, and computational science—will be crucial in unlocking the full therapeutic potential of this molecule.

In conclusion, 3-(4-fluorophenoxy)-N-(pyridin-2-yl)methylpropane-1-sulfonamide (CAS No. 953180-43-3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including oncology and central nervous system disorders. With continued research and development efforts, this compound holds great promise for improving patient outcomes worldwide.